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Compound of Interest

Compound Name: ROC-0929

Cat. No.: B10831965 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
The following document provides detailed application notes and protocols for the preparation of

a stock solution of the novel compound ROC-0929 using Dimethyl Sulfoxide (DMSO). Due to

the emergent nature of ROC-0929, this document is based on established best practices for

handling similar research compounds and will be updated as more specific data becomes

available.

Disclaimer: Limited public information is currently available for ROC-0929. The following

protocols are based on general laboratory procedures for creating stock solutions of novel

small molecules. Researchers should exercise caution and perform small-scale solubility and

stability tests before preparing larger batches.

Compound and Solvent Information
A summary of the known properties of ROC-0929 and the solvent, DMSO, are presented

below. This information is crucial for the accurate preparation and storage of the stock solution.
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Parameter ROC-0929
Dimethyl Sulfoxide
(DMSO)

Molecular Formula Data Not Publicly Available (CH₃)₂SO

Molar Mass Data Not Publicly Available 78.13 g/mol

Appearance
To be determined by the

researcher
Colorless liquid

Solubility in DMSO
To be determined by the

researcher

Miscible with a wide range of

organic solvents and water[1]

[2][3][4][5]

Purity As provided by the supplier
≥99.9% (Anhydrous/cell culture

grade recommended)

Storage Temperature
Recommended: -20°C or

-80°C (as a solid)
Room Temperature

CAS Number Data Not Publicly Available 67-68-5

Experimental Protocols
Materials and Equipment

ROC-0929 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials (amber or covered with foil)

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Preparation of a 10 mM ROC-0929 Stock Solution
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This protocol describes the preparation of a 10 mM stock solution. The final concentration can

be adjusted based on experimental needs and the determined solubility of ROC-0929.

Step 1: Determine the Required Mass of ROC-0929

The mass of ROC-0929 required to make a specific volume of a 10 mM stock solution will

depend on its molar mass. As this information is not publicly available, researchers will need to

obtain it from the compound supplier.

Formula to calculate the required mass:

Mass (mg) = Molar Mass ( g/mol ) x Final Concentration (mol/L) x Final Volume (L) x 1000

(mg/g)

Example (using a hypothetical Molar Mass of 500 g/mol to make 1 mL of 10 mM stock):

Mass (mg) = 500 g/mol x 0.010 mol/L x 0.001 L x 1000 mg/g = 5 mg

Step 2: Weighing ROC-0929

Place a sterile microcentrifuge tube on the analytical balance and tare.

Carefully weigh the calculated mass of ROC-0929 powder directly into the tube.

Step 3: Dissolving ROC-0929 in DMSO

Add the appropriate volume of anhydrous DMSO to the microcentrifuge tube containing the

ROC-0929 powder.

Close the tube tightly and vortex thoroughly for 1-2 minutes to ensure complete dissolution.

Visually inspect the solution to ensure no solid particles remain. If necessary, gentle warming

(e.g., in a 37°C water bath) or sonication may aid in dissolution, but potential compound

degradation should be considered.

Step 4: Aliquoting and Storage
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To avoid repeated freeze-thaw cycles, which can degrade the compound, it is recommended

to aliquot the stock solution into smaller, single-use volumes.[6]

Store the aliquots in tightly sealed amber vials or tubes wrapped in foil to protect from light.

For short-term storage (days to weeks), -20°C is generally acceptable. For long-term storage

(months to years), -80°C is recommended to maintain compound integrity.[6]

Signaling Pathway and Experimental Workflow
Hypothetical Signaling Pathway Inhibition by ROC-0929
The precise mechanism of action for ROC-0929 is not publicly known. The following diagram

illustrates a hypothetical scenario where ROC-0929 acts as an inhibitor of a generic kinase

signaling pathway, a common mechanism for novel therapeutic agents.
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Caption: Hypothetical inhibition of a kinase cascade by ROC-0929.

Experimental Workflow for Stock Solution Preparation
The following diagram outlines the logical flow of the protocol for preparing the ROC-0929
stock solution.
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Caption: Workflow for preparing ROC-0929 stock solution in DMSO.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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